Cas no 94199-93-6 (1-Tetradecanaminium,N-dodecyl-N,N-dimethyl-, hydroxide (1:1))

1-Tetradecanaminium,N-dodecyl-N,N-dimethyl-, hydroxide (1:1) structure
94199-93-6 structure
Product Name:1-Tetradecanaminium,N-dodecyl-N,N-dimethyl-, hydroxide (1:1)
CAS No:94199-93-6
MF:C28H61NO
MW:427.790049314499
CID:811756
PubChem ID:21149813
Update Time:2025-04-19

1-Tetradecanaminium,N-dodecyl-N,N-dimethyl-, hydroxide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Tetradecanaminium,N-dodecyl-N,N-dimethyl-, hydroxide (1:1)
    • dodecyldimethyltetradecylammonium hydroxide
    • dodecyl-dimethyl-tetradecylazanium,hydroxide
    • EINECS 303-469-2
    • 6RKA4GPR7Y
    • SCHEMBL337763
    • DTXSID60240965
    • NS00092785
    • 94199-93-6
    • 1-TETRADECANAMINIUM, N-DODECYL-N,N-DIMETHYL-, HYDROXIDE (1:1)
    • UNII-6RKA4GPR7Y
    • Inchi: 1S/C28H60N.H2O/c1-5-7-9-11-13-15-17-18-20-22-24-26-28-29(3,4)27-25-23-21-19-16-14-12-10-8-6-2;/h5-28H2,1-4H3;1H2/q+1;/p-1
    • InChI Key: ZRTYGXZYKBHKAC-UHFFFAOYSA-M
    • SMILES: [OH-].[N+](C)(C)(CCCCCCCCCCCC)CCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 427.475316
  • Monoisotopic Mass: 427.475316
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 23
  • Complexity: 285
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.6

Experimental Properties

  • Boiling Point: 453.9°Cat760mmHg
  • Flash Point: 226.7°C
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